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An In-depth Technical Guide on Ethylenediaminetetraacetic Acid Tetrasodium Salt Hydrate

Introduction
Ethylenediaminetetraacetic acid tetrasodium salt (Na₄EDTA) is the sodium salt of

ethylenediaminetetraacetic acid (EDTA). It is a powerful chelating agent, meaning it can form

stable, water-soluble complexes with a wide variety of metal ions. This property makes it an

indispensable component in numerous industrial, research, and pharmaceutical applications.

Commercial preparations are typically available as a white, crystalline powder in a hydrated

form.[1][2] This guide provides a detailed overview of its chemical structure, physicochemical

properties, and common experimental applications.

Chemical Structure and Nomenclature
The core structure of ethylenediaminetetraacetic acid consists of an ethylenediamine backbone

with four carboxymethyl groups (-CH₂COOH) attached to the nitrogen atoms. In the

tetrasodium salt form, the four carboxylic acid groups are deprotonated, resulting in carboxylate

anions (-COO⁻), and are ionically bonded to four sodium cations (Na⁺). The molecule's ability

to "wrap around" a metal ion using its two nitrogen atoms and four carboxylate groups makes it

a hexadentate ligand.
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Commercial samples are often hydrated, with a variable number of water molecules of

crystallization.[2] The general chemical formula is C₁₀H₁₂N₂Na₄O₈ · xH₂O.
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Caption: 2D structure of Ethylenediaminetetraacetic acid tetrasodium salt hydrate.

Physicochemical Properties
The quantitative properties of ethylenediaminetetraacetic acid tetrasodium salt are summarized

in the table below. The values for the hydrate may vary depending on the degree of hydration.

Property Value Reference

Molecular Formula C₁₀H₁₂N₂Na₄O₈ [1]

Molecular Weight (Anhydrous) 380.17 g/mol [1]

Molecular Weight

(Monohydrate)
398.19 g/mol [3]

Appearance White crystalline powder [1]

Melting Point >300 °C (decomposes) [1]

Solubility in Water 0.1 g/mL [1]

pH of 1% Aqueous Solution ~11.3 [2]

CAS Number (Anhydrous) 64-02-8 [2]

CAS Number (Tetrahydrate) 13235-36-4 [2]

Key Applications and Signaling Pathways
The primary function of Na₄EDTA is its ability to chelate metal ions. This action is crucial in

various biological and chemical systems. For instance, it is used to inhibit metalloproteases,

which require a metal ion (often Zn²⁺ or Ca²⁺) for their catalytic activity. By sequestering this

essential cofactor, Na₄EDTA effectively inactivates the enzyme.
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Chelation of a Metal Ion by EDTA
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Caption: Logical diagram of the metal ion chelation process by EDTA.

Experimental Protocols
Protocol for Complexometric Titration of Calcium Ions
This protocol details the use of Na₄EDTA to determine the concentration of calcium ions in a

solution.

Materials:

Standardized Na₄EDTA solution (e.g., 0.01 M)

Unknown calcium ion solution
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Ammonia-ammonium chloride buffer (pH 10)

Eriochrome Black T indicator

Burette, beaker, and magnetic stirrer

Procedure:

Pipette a known volume (e.g., 25.00 mL) of the unknown calcium ion solution into a beaker.

Add approximately 2 mL of the pH 10 buffer solution.

Add a few drops of the Eriochrome Black T indicator. The solution should turn wine red.

Fill the burette with the standardized Na₄EDTA solution and record the initial volume.

Titrate the calcium ion solution with the Na₄EDTA solution while continuously stirring.

The endpoint is reached when the solution color changes from wine red to a distinct blue.

Record the final volume of the Na₄EDTA solution used.

Repeat the titration at least two more times for accuracy.

Calculate the concentration of calcium ions using the stoichiometry of the reaction (1:1 molar

ratio between Ca²⁺ and EDTA).
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Complexometric Titration Workflow
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Caption: Experimental workflow for the complexometric titration of calcium ions.
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Synthesis
The industrial synthesis of tetrasodium EDTA is typically achieved through the reaction of

ethylenediamine, formaldehyde, and sodium cyanide in an aqueous solution.[4] This process

yields the tetrasodium salt, which can then be acidified to produce the acidic form of EDTA.[4]

Applications in Research and Drug Development
Anticoagulant: Na₄EDTA is used as an anticoagulant for blood samples in hematology as it

chelates the calcium ions necessary for the coagulation cascade.[5]

Enzyme Inhibition: It serves as an inhibitor for metalloproteases and other enzymes that

require divalent cations as cofactors.[6]

Water Treatment: It is employed to sequester heavy metal ions in wastewater, preventing

their precipitation and facilitating their removal.[7][8]

Drug Formulation: In pharmaceuticals, it acts as a stabilizer by chelating metal ions that

could otherwise catalyze the degradation of active ingredients.[7][8]

Decalcifying Agent: In histopathology, EDTA solutions are used to demineralize bone tissue

samples, allowing them to be sectioned for microscopic examination.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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